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Cat. No.: B1329968

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of 3,3',5,5'-
Tetramethylbenzidine (TMB) dihydrochloride as a chromogenic substrate for Horseradish

Peroxidase (HRP) in various immunoassays, particularly Enzyme-Linked Immunosorbent
Assays (ELISA).

Introduction

3,3',5,5'-Tetramethylbenzidine (TMB) is a widely used, sensitive, and safe chromogenic
substrate for HRP.[1][2][3][4] In the presence of HRP and hydrogen peroxide (H20z), TMB is
oxidized to produce a soluble blue product.[2] This reaction can be monitored kinetically at a
wavelength of 620-650 nm or stopped with an acid, typically sulfuric acid (H2S0Oa4) or
hydrochloric acid (HCI), which converts the blue product to a stable yellow diimine product with
a maximum absorbance at 450 nm.[2][5][6][7] The intensity of the color is proportional to the
amount of HRP, and therefore the analyte of interest, in the sample.

Key Performance Characteristics

TMB is favored for its high sensitivity, allowing for the detection of low-abundance analytes.[8]
Compared to other chromogenic substrates like ABTS, TMB is approximately 10 times more
sensitive.[8] However, it is sensitive to light and should be protected from direct exposure.[2][9]

TMB Substrate Formulations
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The optimal concentration of TMB dihydrochloride and other components in an HRP
substrate solution can vary depending on the specific application and desired sensitivity. Below
are examples of different TMB substrate formulations from commercial kits and published

literature.

Table 1: Comparison of TMB Substrate Formulations

Formulation 1

Formulation 2
(Commercial

Formulation 3

Formulation 4
(Alternative

Component L . (Lab-Prepared)
(Optimized)[1] Kit [10] Lab-Prepared)
Component)[5] [11]
TMB 1 mg/mL (stock), 75 pl of TMB
] 0.8 mmol/L 0.4 g/L diluted 1:10 for Substrate per ml
Concentration
working solution of TMB Peroxide
Solvent for TMB - B
5% DMSO Not specified DMSO Not specified
Stock
0.2 mol/L Phosphate-
Buffer Sodium Citrate, Citric Acid Buffer  Citrate Buffer, pH  Not specified
pH 4.5 5.2
Hydrogen 2 ul of H202 per
Peroxide (H202) 1.3 mmol/L 0.02% 10 mL of working  Not specified
Concentration solution
0.37 mmol/L
CaClz, 0.4
Additives mmol/L 2- Not specified Not specified Not specified
hydroxy-3-
cyclodextrin
Experimental Protocols
Protocol 1: General ELISA Procedure using a

Commercial TMB Substrate Kit
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This protocol is a general guideline for using a ready-to-use TMB substrate solution in an
ELISA.

e Preparation: Bring the TMB substrate solution to room temperature before use.[7][9][12]
o Assay Procedure:

o Complete all incubation steps with your antigen, antibodies, and HRP-conjugate.

o Wash the microplate wells thoroughly to remove any unbound reagents.

o Add 100 pL of the TMB substrate solution to each well.[5][6][7][12]

e Incubation: Incubate the plate at room temperature for 5-30 minutes, protected from light.[5]
[12] The incubation time will depend on the concentration of HRP and the desired color
development.

e Reading the Results (Kinetic Assay): The blue color development can be measured at 620-
650 nm.[6][7]

» Stopping the Reaction (Endpoint Assay):

o Add 100 pL of a stop solution (e.g., 2M H2SOa4 or 1N HCI) to each well.[5][8][12] This will
change the color from blue to yellow.

o Read the absorbance at 450 nm within 30-60 minutes of adding the stop solution.[8][12]

Protocol 2: Preparation and Use of a Laboratory-Made
TMB Substrate Solution

This protocol describes how to prepare a TMB substrate solution from individual components.
» Reagent Preparation:

o TMB Stock Solution: Dissolve 10 mg of TMB dihydrochloride in 10 mL of DMSO.[10]
This creates a 1 mg/mL stock solution. Store aliquots at -20°C.

o Substrate Buffer: Prepare a phosphate-citrate buffer with a pH of 5.2.[10]
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e Working Solution Preparation (Prepare immediately before use):
o Dilute 1 mL of the TMB stock solution with 9 mL of the phosphate-citrate buffer.[10]
o Add 2 uL of 30% hydrogen peroxide per 10 mL of the diluted TMB solution.[10][13]
o Assay Procedure:

o Following the final wash step of your ELISA, add 100 pL of the freshly prepared TMB
working solution to each well.

 Incubation and Measurement: Follow steps 3-5 from Protocol 1.
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Caption: HRP-catalyzed oxidation of TMB.
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Caption: General ELISA workflow with TMB.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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